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Compound of Interest

Compound Name: Paromomycin

Cat. No.: B15582555

Essential Safety and Handling Guide for
Paromomycin

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Paromomycin. It offers procedural, step-by-step
guidance on personal protective equipment, operational plans, and disposal.

Paromomycin is an aminoglycoside antibiotic used to treat intestinal infections.[1][2][3] While
effective therapeutically, it presents several hazards in a laboratory setting. It is harmful if
swallowed, toxic in contact with skin or if inhaled, and causes skin and serious eye irritation.[4]
[5][6][7] It may also cause respiratory irritation and is suspected of damaging fertility or the
unborn child.[4][6][7] Therefore, strict adherence to safety protocols is essential.

Personal Protective Equipment (PPE)

When handling Paromomycin, a comprehensive PPE strategy is required to minimize
exposure.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
full-face shield.[7][8][9]

Protects against dust particles
and potential splashes,
preventing serious eye
irritation.[4][6][7]

Hand Protection

Nitrile, neoprene, PVC, or
rubber gloves.[6][8][9]
Consider double-gloving.[8]

Prevents skin contact, as
Paromomycin is toxic upon

absorption through the skin.[4]

Respiratory Protection

NIOSH-approved particulate

respirator (e.g., N95) or higher.

Necessary to prevent
inhalation of aerosolized
particles, which can cause
respiratory irritation and
toxicity.[4][6]

Body Protection

Fully-buttoned lab coat,
protective clothing made of
materials like cotton or PVC,
and closed-toe shoes.[6][9]
Shoe covers are also

recommended.[8]

Minimizes the risk of skin
contact and contamination of

personal clothing.

Operational Handling and Storage

Engineering Controls:

o Work in a well-ventilated area with a dedicated exhaust hood or a chemical fume hood.[4][5]

[°]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[7][9]

Safe Handling Practices:

o Preparation: Before handling, read the Safety Data Sheet (SDS) thoroughly. Ensure all

necessary PPE is available and in good condition.
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» Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood or a ventilated balance enclosure to control dust.

e Avoid Dust Generation: Handle Paromomycin powder carefully to avoid creating dust.[8][9]

e Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[5][9] Wash hands thoroughly
with soap and water after handling the compound, even if gloves were worn.[8]

Storage:
o Store Paromomycin in its original, tightly sealed container.[5][8][9]

o Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents.[5][8]

o Store away from food and drink.[9]

Emergency Procedures and First Aid

Exposure Route First Aid Measures

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

Inhalation o o )
artificial respiration and seek urgent medical
attention.[4][6]

Immediately remove contaminated clothing.

Skin Contact Wash the affected area thoroughly with soap

and plenty of water.[4]

Immediately flush the eyes with large amounts
of water for at least 15 minutes, holding the

Eye Contact i ) i . i
eyelids open. Seek immediate medical attention.

[4][6]

Do NOT induce vomiting. Rinse the mouth with

Ingestion water and seek immediate medical attention.[4]

[6]

Spill Response:
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e Minor Spills:

o Evacuate the immediate area.

Wear full PPE as described above.

[¢]

[¢]

Gently cover the spill with an absorbent material to avoid raising dust.

[e]

Carefully sweep or vacuum the material. Use a vacuum with a HEPA filter.[8]

o

Place the collected material into a sealed container for disposal.[8]

[¢]

Clean the spill area with a suitable decontaminating solution.
o Major Spills:
o Evacuate the laboratory and alert others.
o Contact your institution's emergency response team immediately.[3]

Disposal Plan

All Paromomycin waste is considered hazardous and must be disposed of according to
institutional and governmental regulations.

» Waste Collection: Collect all waste, including contaminated PPE, spill cleanup materials, and
empty containers, in a clearly labeled, sealed, and appropriate hazardous waste container.

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.
Do not dispose of Paromomycin down the drain or in the regular trash.[4][9]

Toxicological Data

The following table summarizes the acute toxicity data for Paromomycin Sulfate.
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Route of Administration Organism LD50 Value
Oral Rat 21,620 mg/kg[8]
Oral Mouse 23,500 mg/kg[8]
Subcutaneous Rat 870 mg/kg[8]
Subcutaneous Mouse 123 mg/kg[8]
Intravenous Rat 181 mg/kg[8]
Intravenous Mouse 90 mg/kg|[8]
Intraperitoneal Mouse 750 mg/kg|[8]
Subcutaneous Guinea Pig 1,700 mg/kg[8]

Workflow for Handling and Disposal of
Paromomycin

Caption: Workflow for the safe handling, decontamination, and disposal of Paromomycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Paromomycin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582555#personal-protective-equipment-for-
handling-paromomycin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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